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Introduction
BDP-13176 is a potent and specific small-molecule inhibitor of Fascin-1, an actin-bundling

protein that plays a critical role in regulating cell motility. Fascin-1 is overexpressed in

numerous cancers and is associated with increased metastatic potential and poor prognosis.

By cross-linking actin filaments into tight, parallel bundles, Fascin-1 is integral to the formation

of cellular protrusions such as filopodia and invadopodia, which are essential for cell migration

and invasion. BDP-13176 binds to Fascin-1, inhibiting its actin-bundling activity and thereby

presents a promising therapeutic strategy to impede cancer cell metastasis. These application

notes provide detailed protocols for in vitro studies to investigate the effects of BDP-13176 on

cell functions related to metastasis.

Quantitative Data Summary
The following table summarizes the key quantitative data for BDP-13176 from in vitro studies.
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Parameter Value Notes

Target Fascin-1 An actin-bundling protein.

Binding Affinity (Kd) 90 nM

Determined by Surface

Plasmon Resonance (SPR)

and Isothermal Titration

Calorimetry (ITC).[1]

IC50 240 nM

Concentration for 50%

inhibition of Fascin-1 actin-

bundling activity.[1][2]

Effective Concentration Range

(In Vitro)
0 - 1 µM

Inhibits Fascin-1 bundling

activity in biochemical assays.

[1][2]

Concentration for Dendritic

Cell Studies
5 x 10⁻⁵ M (50 µM)

Used in studies with bone-

marrow-derived dendritic cells.

Signaling Pathway
Fascin-1 is a key downstream effector in various signaling pathways that promote cell migration

and invasion. Its expression is regulated by oncogenic pathways such as Wnt/β-catenin. Once

expressed, Fascin-1 acts on the actin cytoskeleton to facilitate the formation of migratory

protrusions.
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Upstream Regulators

Gene Expression

Downstream Cellular Effects

Wnt

Beta-Catenin

activates

FSCN1 Gene

activates transcription

Hypoxia

HIF-1a

stabilizes

Urotensin II

JNK

activates

Fatty Acid Synthase

Fascin-1 Protein

Actin Bundling

promotes

BDP-13176

inhibits

Filopodia/Invadopodia Formation

leads to

Cell Migration & Invasion

enables

Metastasis

Preparation Reaction Separation Analysis

Polymerize G-actin to F-actin Incubate F-actin, Fascin-1, and BDP-13176 Low-speed centrifugation Separate supernatant and pellet SDS-PAGE of supernatant and pellet Densitometry
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Seed cells to form a confluent monolayer

Create a scratch in the monolayer

Wash to remove detached cells

Treat with BDP-13176 or vehicle

Image at 0 hour

Incubate and image at time intervals

Analyze wound closure

 

Coat inserts with Matrigel

Prepare cell suspension with BDP-13176

Seed cells in upper chamber

Add chemoattractant to lower chamber

Incubate for 12-48 hours

Remove non-invading cells

Fix and stain invading cells

Image and quantify invaded cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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